Cas no 104363-13-5 (4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,3-(2,4-dihydroxyphenyl)-9,10-dihydro-5,9-dihydroxy-8,8-dimethyl- (9CI))

• Product Name: 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,3-(2,4-dihydroxyphenyl)-9,10-dihydro-5,9-dihydroxy-8,8-dimethyl- (9CI)
• CAS No: 104363-13-5
• MF: C₂₀H₁₈O₇
• MW: 370.352726459503
• CID: 213989
• Update Time: 2024-03-01

4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,3-(2,4-dihydroxyphenyl)-9,10-dihydro-5,9-dihydroxy-8,8-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,3-(2,4-dihydroxyphenyl)-9,10-dihydro-5,9-dihydroxy-8,8-dimethyl- (9CI)
• Lunatone
• 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one, 3-(2,4-dihydroxyphenyl)-9,10-dihydro-5,9-dihydroxy-8,8-dimethyl- (9CI)

• Inchi： 1S/C20H18O7/c1-20(2)16(24)6-11-15(27-20)7-14(23)17-18(25)12(8-26-19(11)17)10-4-3-9(21)5-13(10)22/h3-5,7-8,16,21-24H,6H2,1-2H3
• InChI Key： GUVOWHHQZUZCIH-UHFFFAOYSA-N
• SMILES： C12=CC(O)=C3C(=O)C(C4=CC=C(O)C=C4O)=COC3=C1CC(O)C(C)(C)O2

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• XLogP3: 1.289

Experimental Properties

• Density: 1.494±0.06 g/cm3(Predicted)
• Boiling Point: 677.5±55.0 °C(Predicted)
• PSA: 52.54
• pka: 6.48±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Pyranoisoflavonoids